Cas no 771419-66-0 (methyl 4-(2-aminoethyl)amino-3-nitrobenzoate)

• Product Name: methyl 4-(2-aminoethyl)amino-3-nitrobenzoate
• CAS No: 771419-66-0
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 5653690
• PubChem ID: 12257336
• Update Time: 2025-06-14

methyl 4-(2-aminoethyl)amino-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27782894
• 771419-66-0
• methyl 4-[(2-aminoethyl)amino]-3-nitrobenzoate
• methyl 4-(2-aminoethyl)amino-3-nitrobenzoate

• Inchi： 1S/C10H13N3O4/c1-17-10(14)7-2-3-8(12-5-4-11)9(6-7)13(15)16/h2-3,6,12H,4-5,11H2,1H3
• InChI Key： SMPZAUUMLNHVSZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C=1)[N+](=O)[O-])NCCN)=O

Computed Properties

• Exact Mass: 239.09060590g/mol
• Monoisotopic Mass: 239.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 110Ų

Additional information on methyl 4-(2-aminoethyl)amino-3-nitrobenzoate

Comprehensive Analysis of Methyl 4-(2-aminoethyl)amino-3-nitrobenzoate (CAS 771419-66-0)

Methyl 4-(2-aminoethyl)amino-3-nitrobenzoate (CAS 771419-66-0) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, characterized by its nitrobenzoate core and aminoethyl functional group, has garnered attention due to its versatile reactivity and potential as a building block in drug discovery. Researchers frequently explore its role in the development of small-molecule inhibitors and bioconjugation strategies, aligning with current trends in targeted therapy and precision medicine.

The structural uniqueness of methyl 4-(2-aminoethyl)amino-3-nitrobenzoate lies in its dual functionality: the ester group offers hydrolytic stability, while the nitro and primary amine groups enable diverse chemical transformations. Recent studies highlight its utility in fluorescence labeling and proteomics, addressing growing demand for biomarker detection tools. Its CAS 771419-66-0 serves as a critical identifier in regulatory documentation and patent literature, emphasizing its industrial relevance.

In the context of green chemistry advancements, synthetic routes for this compound increasingly focus on catalyst optimization and solvent reduction—topics frequently searched in academic and industrial databases. Analytical techniques like HPLC purity analysis and LC-MS characterization are essential for quality control, reflecting user queries about compound validation methods. The methyl ester moiety further enables downstream modifications, making it valuable for combinatorial chemistry libraries.

Emerging applications of CAS 771419-66-0 include its use in photoaffinity labeling studies—a hot topic in drug-target interaction research. Its nitro-aromatic structure also shows promise in materials science, particularly in designing nonlinear optical materials. These interdisciplinary connections enhance its visibility in search engines, where terms like "nitrobenzoate derivatives in drug design" or "aminoethyl-modified probes" trend among researchers.

From a commercial perspective, suppliers often highlight the compound’s high purity grades (>98%) and custom synthesis options, responding to market demands for research-grade chemicals. Regulatory-compliant documentation (e.g., COA and MSDS) ensures safe handling, though it falls outside restricted categories. Storage recommendations typically suggest anhydrous conditions to preserve the amine functionality, a detail frequently queried by laboratory personnel.

The future trajectory of methyl 4-(2-aminoethyl)amino-3-nitrobenzoate research may involve AI-assisted molecular design—a trending search term—to optimize its pharmacokinetic properties. Collaborative studies between computational chemists and synthetic biologists could unlock novel applications in enzyme mimicry or smart materials, further solidifying its position as a multifaceted research tool.